molecular formula C20H19N3S B3830366 1-(2-naphthyl)-1-ethanone N-(4-methylphenyl)thiosemicarbazone

1-(2-naphthyl)-1-ethanone N-(4-methylphenyl)thiosemicarbazone

Cat. No. B3830366
M. Wt: 333.5 g/mol
InChI Key: BNOMZDNVDHPBRJ-PXLXIMEGSA-N
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Description

“1-(2-naphthyl)-1-ethanone N-(4-methylphenyl)thiosemicarbazone” is a chemical compound that belongs to the class of thiosemicarbazone-benzaldehyde derivatives . Thiosemicarbazones are known for their wide range of biological activities and are frequently used in the field of medicinal chemistry .


Synthesis Analysis

Thiosemicarbazone-benzaldehyde derivatives, such as the one , are typically synthesized through a condensation reaction . The reaction involves the use of 4-methyl-3-thiosemicarbazide with different aldehydes .


Molecular Structure Analysis

The molecular structure of thiosemicarbazone derivatives is characterized by the presence of a thiosemicarbazone moiety . The exact structure of “1-(2-naphthyl)-1-ethanone N-(4-methylphenyl)thiosemicarbazone” is not available in the retrieved sources.


Chemical Reactions Analysis

The chemical reactivity of thiosemicarbazone derivatives can be deduced from their chemical softness (δ) . The exact chemical reactions involving “1-(2-naphthyl)-1-ethanone N-(4-methylphenyl)thiosemicarbazone” are not specified in the retrieved sources.

Future Directions

Thiosemicarbazone derivatives have potential applications in the field of medicinal chemistry due to their broad-spectrum antibacterial activity . They could be further explored as bioactive compounds against bacterial infections and also as corrosion inhibitors of metals in the oil and gas industry .

properties

IUPAC Name

1-(4-methylphenyl)-3-[(E)-1-naphthalen-2-ylethylideneamino]thiourea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19N3S/c1-14-7-11-19(12-8-14)21-20(24)23-22-15(2)17-10-9-16-5-3-4-6-18(16)13-17/h3-13H,1-2H3,(H2,21,23,24)/b22-15+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BNOMZDNVDHPBRJ-PXLXIMEGSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)NC(=S)NN=C(C)C2=CC3=CC=CC=C3C=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC=C(C=C1)NC(=S)N/N=C(\C)/C2=CC3=CC=CC=C3C=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19N3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

333.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-naphthyl)ethanone N-(4-methylphenyl)thiosemicarbazone

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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